Cas no 1241566-06-2 (3-{({4-(morpholin-4-yl)methylphenyl}methyl)aminomethyl}benzonitrile)

• Product Name: 3-{({4-(morpholin-4-yl)methylphenyl}methyl)aminomethyl}benzonitrile
• CAS No: 1241566-06-2
• MF: C₂₀H₂₃N₃O
• MW: 321.416124582291
• CID: 5167614
• PubChem ID: 47014090
• Update Time: 2025-07-17

3-{({4-(morpholin-4-yl)methylphenyl}methyl)aminomethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[({[4-(morpholin-4-ylmethyl)phenyl]methyl}amino)methyl]benzonitrile
• 3-[[[4-(morpholin-4-ylmethyl)phenyl]methylamino]methyl]benzonitrile
• 3-{[({4-[(morpholin-4-yl)methyl]phenyl}methyl)amino]methyl}benzonitrile
• 3-{({4-(morpholin-4-yl)methylphenyl}methyl)aminomethyl}benzonitrile

• Inchi： 1S/C20H23N3O/c21-13-19-2-1-3-20(12-19)15-22-14-17-4-6-18(7-5-17)16-23-8-10-24-11-9-23/h1-7,12,22H,8-11,14-16H2
• InChI Key： OGQZQMRXDSJQEK-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC(=CC=2)CNCC2C=CC=C(C#N)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• XLogP3: 2
• Topological Polar Surface Area: 48.3

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-{({4-(morpholin-4-yl)methylphenyl}methyl)aminomethyl}benzonitrile

3-{({4-(morpholin-4-yl)methylphenyl}methyl)aminomethyl}benzonitrile: A Comprehensive Overview

3-{({4-(morpholin-4-yl)methylphenyl}methyl)aminomethyl}benzonitrile (CAS No. 1241566-06-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Morpholinylmethylphenylaminomethylbenzonitrile, is characterized by its unique structural features, which include a morpholine ring, a benzene ring, and a nitrile group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 3-{({4-(morpholin-4-yl)methylphenyl}methyl)aminomethyl}benzonitrile is defined by its molecular formula, C₁₉H₂₃N₃O, and its molecular weight of 305.40 g/mol. The presence of the morpholine ring imparts significant hydrophilic properties, while the nitrile group enhances the compound's reactivity and stability. These characteristics make it an attractive candidate for various pharmaceutical applications.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic uses of 3-{({4-(morpholin-4-yl)methylphenyl}methyl)aminomethyl}benzonitrile. One of the key areas of focus has been its role as a modulator of specific protein-protein interactions (PPIs). PPIs are crucial for numerous cellular processes, including signal transduction, cell cycle regulation, and apoptosis. By selectively modulating these interactions, Morpholinylmethylphenylaminomethylbenzonitrile has shown promise in treating various diseases, particularly those involving aberrant protein interactions.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 3-{({4-(morpholin-4-yl)methylphenyl}methyl)aminomethyl}benzonitrile on the interaction between two key proteins involved in cancer progression. The results demonstrated that this compound effectively inhibited the binding of these proteins, leading to a significant reduction in tumor growth in both in vitro and in vivo models. This finding highlights the potential of Morpholinylmethylphenylaminomethylbenzonitrile as an anti-cancer agent.

Beyond its anti-cancer properties, 3-{({4-(morpholin-4-yl)methylphenyl}methyl)aminomethyl}benzonitrile has also been explored for its neuroprotective effects. Research conducted at the University of California, San Francisco, revealed that this compound exhibits potent neuroprotective activity by modulating specific signaling pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The study found that treatment with Morpholinylmethylphenylaminomethylbenzonitrile significantly reduced neuronal cell death and improved cognitive function in animal models.

The pharmacokinetic properties of 3-{({4-(morpholin-4-yl)methylphenyl}methyl)aminomethyl}benzonitrile have also been extensively studied to ensure its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it shows minimal toxicity at therapeutic concentrations, further enhancing its safety profile.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of Morpholinylmethylphenylaminomethylbenzonitrile in various indications. Early results from these trials have been promising, with no significant adverse effects reported. The compound is being tested for its anti-cancer properties in patients with solid tumors and for its neuroprotective effects in patients with neurodegenerative diseases.

The future prospects for 3-{({4-(morpholin-4-yl)methylphenyl}methyl)aminomethyl}benzonitrile are highly promising. Ongoing research aims to further elucidate its mechanism of action and optimize its therapeutic potential. Additionally, efforts are being made to develop novel formulations that can enhance its delivery and efficacy. With continued advancements in medicinal chemistry and pharmaceutical sciences, it is anticipated that this compound will play a significant role in the treatment of various diseases in the coming years.